Cas no 918531-19-8 (2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-)

2-Pyridinamine, 3-nitro-6-(1-piperazinyl)- structure
918531-19-8 structure
Product Name:2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-
CAS No:918531-19-8
MF:C9H13N5O2
MW:223.231820821762
CID:773629
PubChem ID:16092265
Update Time:2025-04-19

2-Pyridinamine, 3-nitro-6-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-
    • 3-nitro-6-piperazin-1-ylpyridin-2-amine
    • 918531-19-8
    • 1-(5-nitro-6-amino-2-pyridinyl)piperazine
    • DTXSID90582183
    • 3-Nitro-6-(piperazin-1-yl)pyridin-2-amine
    • AKOS018381659
    • Inchi: 1S/C9H13N5O2/c10-9-7(14(15)16)1-2-8(12-9)13-5-3-11-4-6-13/h1-2,11H,3-6H2,(H2,10,12)
    • InChI Key: KJKANSYFBQGJMK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(N)N=C(C=C1)N1CCNCC1)=O

Computed Properties

  • Exact Mass: 223.10692467g/mol
  • Monoisotopic Mass: 223.10692467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 100Ų
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